Cas no 52107-87-6 (4-Iodo-3-methylbenzoic acid)
4-Iodo-3-methylbenzoic acid is a halogenated aromatic carboxylic acid with a molecular formula of C₈H₇IO₂. This compound features both an iodine substituent and a methyl group on the benzene ring, making it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Ullmann-type couplings. The presence of the carboxylic acid group allows for further functionalization, enabling applications in pharmaceutical and agrochemical research. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound is typically supplied as a white to off-white crystalline solid, with solubility in polar organic solvents like ethanol or dimethyl sulfoxide (DMSO).
4-Iodo-3-methylbenzoic acid structure
Product Name:4-Iodo-3-methylbenzoic acid
CAS No:52107-87-6
MF:C8H7IO2
MW:262.044454813004
MDL:MFCD00270113
CID:366497
PubChem ID:1517322
Update Time:2025-06-08
4-Iodo-3-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-3-methylbenzoic acid
- Benzoic acid,4-iodo-3-methyl-
- EN300-68161
- MFCD00270113
- 52107-87-6
- Z239685242
- CS-0099438
- AKOS000149475
- SCHEMBL498268
- FT-0658138
- 4-iodo-3-methyl-benzoic acid
- AMY14641
- AC-7744
- J-515557
- DTXSID00363985
- FS-3947
- 3-methyl-4-iodobenzoic acid
- 4-Iodo-3-MethylbenzoicAcid
- DKMIWBBIVNNAMG-UHFFFAOYSA-N
- A7658
- STK681664
-
- MDL： MFCD00270113
- Inchi： 1S/C8H7IO2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H,10,11)
- InChI Key： DKMIWBBIVNNAMG-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=O)O)C=C1C
Computed Properties
- Exact Mass: 261.94900
- Monoisotopic Mass: 261.94908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.867±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 223-224 ºC
- Boiling Point: 327.7 ℃ at 760 mmHg
- Solubility: Very slightly soluble (0.47 g/l) (25 º C),
- PSA: 37.30000
- LogP: 2.29780
4-Iodo-3-methylbenzoic acid Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Safety Term：S26-S36/37/39
- Risk Phrases：R36/37/38
- HazardClass：LIGHT SENSITIVE
4-Iodo-3-methylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Iodo-3-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243561-100g |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 95+% | 100g |
$294 | 2021-06-16 | |
| Fluorochem | 018745-5g |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 98% | 5g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 018745-25g |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 98% | 25g |
￡83.00 | 2022-03-01 | |
| Fluorochem | 018745-100g |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 98% | 100g |
￡310.00 | 2022-03-01 | |
| Fluorochem | 018745-1g |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Alichem | A013032573-250mg |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A013032573-500mg |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 97% | 500mg |
$863.90 | 2023-09-01 | |
| Alichem | A013032573-1g |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| Apollo Scientific | OR304205-250mg |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 250mg |
£50.00 | 2024-05-25 | ||
| Chemenu | CM243561-100g |
4-Iodo-3-methylbenzoic acid |
52107-87-6 | 95+% | 100g |
$294 | 2022-06-11 |
4-Iodo-3-methylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:52107-87-6)4-Iodo-3-methylbenzoic acid
Order Number:A7658
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):198.0
Email:sales@amadischem.com
4-Iodo-3-methylbenzoic acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52107-87-6)4-Iodo-3-methylbenzoic acid
Purity:99%
Quantity:100g
Price ($):198.0